2-(3,4-Dimethoxyphenyl)-3-methylbutanenitrile
Cat. No. B020440
M. Wt: 219.28 g/mol
InChI Key: NFXAXMOAVPLEBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04613606
Procedure details
A solution of 2-(3,4-dimethoxyphenyl)-2-isopropylacetonitrile (6a) in toluene is slowly added to sodium amide (1.5 eq) in toluene, and the resulting mixture warmed to 80°-90° C. for one hour. The mixture was then cooled to 15° C. and 1-bromo-3-chloropropane (2 eq) slowly added and stirred for two hours at room temperature. The mixture is then carefully poured into ice water, extracted with CH2Cl2, and vacuum distilled to yield 2-(3,4-dimethoxyphenyl)-2-isopropyl-2-(3-chloropropyl)acetonitrile (21, b.p. 160°-165°/0.05 mmHg).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:11]([CH:14]([CH3:16])[CH3:15])[C:12]#[N:13])[CH:6]=[CH:7][C:8]=1[O:9][CH3:10].[NH2-].[Na+].Br[CH2:20][CH2:21][CH2:22][Cl:23]>C1(C)C=CC=CC=1>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([C:11]([CH:14]([CH3:16])[CH3:15])([CH2:20][CH2:21][CH2:22][Cl:23])[C:12]#[N:13])[CH:6]=[CH:7][C:8]=1[O:9][CH3:10] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC=1C=C(C=CC1OC)C(C#N)C(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[NH2-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCCCl
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Step Three
[Compound]
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Name
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ice water
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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15 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for two hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the resulting mixture warmed to 80°-90° C. for one hour
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Duration
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1 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with CH2Cl2, and vacuum
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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COC=1C=C(C=CC1OC)C(C#N)(CCCCl)C(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
